1,2,4,5,8,8a-Hexahydro-6,8a-dimethyl-3-isopropylazulene
1,2,4,5,8,8a-Hexahydro-6,8a-dimethyl-3-isopropylazulene
Daucene belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Daucene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, daucene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, daucene can be found in carrot, cumin, root vegetables, and wild carrot. This makes daucene a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
16661-00-0
VCID:
VC0097725
InChI:
InChI=1S/C15H24/c1-11(2)13-8-10-15(4)9-7-12(3)5-6-14(13)15/h7,11H,5-6,8-10H2,1-4H3
SMILES:
CC1=CCC2(CCC(=C2CC1)C(C)C)C
Molecular Formula:
C15H24
Molecular Weight:
204.35 g/mol
1,2,4,5,8,8a-Hexahydro-6,8a-dimethyl-3-isopropylazulene
CAS No.: 16661-00-0
Main Products
VCID: VC0097725
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol
| CAS No. | 16661-00-0 |
|---|---|
| Product Name | 1,2,4,5,8,8a-Hexahydro-6,8a-dimethyl-3-isopropylazulene |
| Molecular Formula | C15H24 |
| Molecular Weight | 204.35 g/mol |
| IUPAC Name | 6,8a-dimethyl-3-propan-2-yl-2,4,5,8-tetrahydro-1H-azulene |
| Standard InChI | InChI=1S/C15H24/c1-11(2)13-8-10-15(4)9-7-12(3)5-6-14(13)15/h7,11H,5-6,8-10H2,1-4H3 |
| Standard InChIKey | MGMBZNCFUFRSSP-UHFFFAOYSA-N |
| SMILES | CC1=CCC2(CCC(=C2CC1)C(C)C)C |
| Canonical SMILES | CC1=CCC2(CCC(=C2CC1)C(C)C)C |
| Description | Daucene belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Daucene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, daucene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, daucene can be found in carrot, cumin, root vegetables, and wild carrot. This makes daucene a potential biomarker for the consumption of these food products. |
| Synonyms | 1,2,4,5,8,8a-Hexahydro-6,8a-dimethyl-3-isopropylazulene |
| PubChem Compound | 177773 |
| Last Modified | Nov 11 2021 |
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